(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(2-methoxyphenyl)methanone

• IUPAC Name: [3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-(2-methoxyphenyl)methanone
• InChI: InChI=1S/C19H23N3O3/c1-24-16-7-3-2-6-15(16)19(23)22-10-4-5-13(12-22)11-17-20-18(21-25-17)14-8-9-14/h2-3,6-7,13-14H,4-5,8-12H2,1H3
• InChI Key: BKPHYMGZGCRLAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2CCCC(C2)CC3=NC(=NO3)C4CC4
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves intricate steps, combining cyclopropyl, oxadiazole, and piperidine moieties. Researchers have employed diverse synthetic strategies to access this compound, aiming for its potential as an anti-infective agent . These synthetic pathways are crucial for designing novel chemical entities with anti-infective activity.

Scientific Research Applications

Chemistry and Kinetics

A study explored the photochemistry and kinetics of compounds related to oxadiazolines, leading to the formation of various chemically significant intermediates and products, such as diazo compounds and carbonyl ylides. These findings can provide a foundation for understanding the reactivity and potential applications of similar structures in synthetic chemistry and materials science (Tae et al., 1999).

Antitubercular Activities

In another study, a series of cyclopropyl methanones, structurally related to the query compound, were synthesized and showed promising antitubercular activities. This indicates potential applications in designing new antitubercular agents (Bisht et al., 2010).

Antimicrobial Activity

New pyridine derivatives, including methanone compounds, were synthesized and evaluated for their in vitro antimicrobial activity. These compounds showed variable and modest activity against investigated strains of bacteria and fungi, suggesting applications in the development of new antimicrobial agents (Patel et al., 2011).

Molecular Structure Analysis

The molecular and crystal structure of similar methanone compounds was analyzed, revealing insights into intermolecular hydrogen bonding and crystal packing. This kind of study is crucial for understanding the solid-state properties of chemical compounds, which has implications in materials science and drug design (Lakshminarayana et al., 2009).

Synthesis and Characterization

Research has also focused on the synthesis, characterization, and evaluation of new compounds with potential biological activities. For example, semicarbazones based 2,5-disubstituted-1,3,4-oxadiazoles were designed and synthesized based on a pharmacophoric model for anticonvulsant activity, indicating the potential of similar compounds in pharmaceutical applications (Rajak et al., 2010).